N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide

• Molecular Formula: C26H26FN3O4
• Molecular Weight: 463.5 g/mol
• IUPAC Name: N-[4-[4-(2-fluorobenzoyl)piperazin-1-yl]phenyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C26H26FN3O4/c1-33-20-11-12-22(24(17-20)34-2)25(31)28-18-7-9-19(10-8-18)29-13-15-30(16-14-29)26(32)21-5-3-4-6-23(21)27/h3-12,17H,13-16H2,1-2H3,(H,28,31)
• InChI Key: LVHWZOLWIOLPQQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)OC

Description

N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is a member of the indazole-based synthetic cannabinoid family and has been found to have a high affinity for the CB1 and CB2 receptors in the human body.

Mechanism of Action

N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide acts as a potent agonist of the CB1 and CB2 receptors in the human body. This results in the activation of various signaling pathways, including the G-protein signaling pathway, which leads to the release of neurotransmitters such as dopamine and serotonin. The activation of these receptors can also lead to the inhibition of the release of other neurotransmitters such as glutamate.
Biochemical and Physiological Effects:
The use of N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide in scientific research has revealed a number of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiratory rate. Additionally, N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide has been found to affect memory and cognitive function, as well as induce anxiety and paranoia.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide in lab experiments is that it is a potent and selective agonist of the CB1 and CB2 receptors. This allows for more precise and controlled experiments when studying the effects of synthetic cannabinoids on the human body. However, one limitation of using N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide is that it is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research involving N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide. One potential area of study is the development of new synthetic cannabinoids that have a higher affinity for the CB1 and CB2 receptors, as well as fewer side effects. Additionally, research could be conducted to investigate the potential therapeutic applications of synthetic cannabinoids in the treatment of medical conditions such as chronic pain and anxiety disorders. Finally, more research is needed to fully understand the long-term effects of N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide and other synthetic cannabinoids on the human body.

Synthesis Methods

The synthesis of N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide involves the reaction of 2,4-dimethoxybenzoyl chloride with 4-(2-fluorobenzoyl)piperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 4-nitrophenylhydrazine to form the final product.

Scientific Research Applications

N-{4-[4-(2-fluorobenzoyl)-1-piperazinyl]phenyl}-2,4-dimethoxybenzamide has been used in scientific research to study the effects of synthetic cannabinoids on the human body. Specifically, it has been used to investigate the binding affinity of synthetic cannabinoids to the CB1 and CB2 receptors, as well as their potential therapeutic applications in the treatment of various medical conditions.